![molecular formula C13H13NO5 B3143772 4-[4-(Ethoxycarbonyl)anilino]-4-oxobut-2-enoic acid CAS No. 53616-17-4](/img/structure/B3143772.png)
4-[4-(Ethoxycarbonyl)anilino]-4-oxobut-2-enoic acid
Overview
Description
“4-[4-(Ethoxycarbonyl)anilino]-4-oxobut-2-enoic acid” is a chemical compound with the molecular formula C13H13NO5 . It is also known as N-[4-(Ethoxycarbonyl)phenyl]maleamidic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H20N2O4/c1-2-21(16-6-4-3-5-7-16)19(25)14-8-10-15(11-9-14)20-17(22)12-13-18(23)24/h3-11H,2,12-13H2,1H3,(H,20,22)(H,23,24) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
- Researchers have explored the use of MFCD00063173 in the synthesis of novel surface MIPs based on multi-walled carbon nanotubes (MWCNTs). These MIPs exhibit high selectivity for removing specific compounds, such as perfluorooctanoic acid (PFOA) from environmental matrices . The compound’s functional groups play a crucial role in creating binding sites within the MIPs, enabling efficient removal of target molecules.
- MFCD00063173 and its derivatives have demonstrated pronounced antinociceptive (pain-relieving) activity. These compounds are effective in alleviating pain, making them potential candidates for pharmaceutical development . Researchers have investigated their mechanisms of action and toxicity profiles, highlighting their therapeutic potential.
- The compound undergoes intramolecular cyclization to yield substituted ethyl 4-(4-chlorophenyl)-2-{[2-oxofuran-3(2H)-ylidene]-amino}thiophene-3-carboxylates. This structural transformation opens avenues for designing new derivatives with diverse properties . These 2-thienylaminobut-2-enoic acids may find applications in drug discovery and materials science.
- Researchers have synthesized substituted 2-[2-(4-nitrobenzoyl)hydrazinylidene]-4-oxobut-2-enoic acids using MFCD00063173 as a precursor. These derivatives exhibit interesting chemical reactivity and may serve as building blocks for further functionalization . Their potential applications include medicinal chemistry and materials synthesis.
- While not directly related to MFCD00063173, the compound’s structure can be analyzed using computational tools. Chemoinformatics and bioinformatics approaches can predict its biological activity, interactions, and potential targets . Such insights aid drug design and optimization.
- MFCD00063173 serves as a valuable starting material for the synthesis of structurally diverse compounds. Researchers have explored its reactivity in various reactions, leading to the discovery of new derivatives with unique properties . These derivatives may find applications in drug development and chemical biology.
Molecularly Imprinted Polymers (MIPs) for Selective Removal
Antinociceptive Activity
Synthesis of 2-Thienylaminobut-2-enoic Acids
Hydrazinylidene Derivatives
Bioinformatics and Chemoinformatics
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
(Z)-4-(4-ethoxycarbonylanilino)-4-oxobut-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO5/c1-2-19-13(18)9-3-5-10(6-4-9)14-11(15)7-8-12(16)17/h3-8H,2H2,1H3,(H,14,15)(H,16,17)/b8-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGHXVUXXQIGFAM-FPLPWBNLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C=CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)/C=C\C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701181739 | |
Record name | 1-Ethyl 4-[[(2Z)-3-carboxy-1-oxo-2-propen-1-yl]amino]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701181739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53616-17-4 | |
Record name | 1-Ethyl 4-[[(2Z)-3-carboxy-1-oxo-2-propen-1-yl]amino]benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53616-17-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethyl 4-[[(2Z)-3-carboxy-1-oxo-2-propen-1-yl]amino]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701181739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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